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Compound of Interest

Compound Name:

3-

(Hydroxymethylphosphinyl)propion

ic acid

Cat. No.: B138133 Get Quote

Essential Safety and Handling Guide for 3-
(Hydroxymethylphosphinyl)propionic Acid
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling 3-
(Hydroxymethylphosphinyl)propionic acid (CAS No. 15090-23-0), a compound also known

as 3-Methylphosphinicopropionic acid. Adherence to these procedures is critical for ensuring

laboratory safety and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
3-(Hydroxymethylphosphinyl)propionic acid is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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The following table summarizes the required personal protective equipment for handling this

substance.

Operation Required PPE Image

Handling and Weighing (Solid)

- Safety glasses with side

shields or chemical safety

goggles- Nitrile gloves-

Laboratory coat- N95 dust

mask (if generating dust)[2]

Preparing Solutions

- Chemical safety goggles or a

face shield- Nitrile gloves-

Laboratory coat- Work in a

fume hood to avoid inhalation

of any aerosols.

Spill Cleanup

- Chemical safety goggles and

a face shield- Heavy-duty

nitrile or butyl rubber gloves-

Chemical-resistant coveralls or

apron- N95 dust mask or

respirator with appropriate

cartridge

Operational and Disposal Plans
Strict adherence to the following step-by-step procedures is mandatory for the safe handling

and disposal of 3-(Hydroxymethylphosphinyl)propionic acid.

Experimental Workflow: Handling and Use
The following diagram outlines the standard procedure for safely handling 3-
(Hydroxymethylphosphinyl)propionic acid in a laboratory setting.
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Figure 1. Safe Handling Workflow
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Figure 2. Chemical Waste Disposal Path
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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